Cas no 15324-65-9 (Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-)

• Product Name: Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-
• CAS No: 15324-65-9
• MF: C₂₆H₄₅NO₈S₂
• MW: 563.767406225204
• CID: 144148
• PubChem ID: 440071
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-
• Taurolithocholic Acid Sulfate
• 2-[[(3alpha,5beta)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-ethanesulfonic acid
• 2-[[(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• (3alpha-Sulfato-5beta-cholan-24-oyl)-2'-aminoethanesulfonate
• 3alpha-Sulfatolithocholyltaurine
• Slct-3-sulfate
• Taurolithocholate 3-sulfate
• Taurolithocholate sulfate
• Taurolithocholic acid 3-sulfate
• TLC-S
• C03642
• N-(2-Sulfoethyl)-3-(sulfooxy)cholan-24-imidato
• Q27102671
• BDBM50375575
• LMST05020003
• Taurolithocholic acid 3-sulphate
• ST 24:1;O3;T;S
• Taurolithocholate 3-sulphate
• CHEMBL270493
• CHEBI:17864
• DTXSID00934710
• 2-[(24-oxo-3alpha-sulfooxy-5beta-cholan-24-yl)amino]ethanesulfonic acid
• 15324-65-9
• PD054038
• Taurolithocholate sulphate
• Taurolithocholic acid sulphate
• NS00015190
• Slct-3-sulphate
• N-(3alpha-hydroxy-5beta-cholan-24-oyl)-taurine 3-sulfate

• Inchi： 1S/C26H45NO8S2/c1-17(4-9-24(28)27-14-15-36(29,30)31)21-7-8-22-20-6-5-18-16-19(35-37(32,33)34)10-12-25(18,2)23(20)11-13-26(21,22)3/h17-23H,4-16H2,1-3H3,(H,27,28)(H,29,30,31)(H,32,33,34)/t17-,18-,19-,20+,21-,22+,23+,25+,26-/m1/s1
• InChI Key： HSNPMXROZIQAQD-GBURMNQMSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(NCCS(=O)(=O)O)=O)CC[C@H]21

Computed Properties

• Exact Mass: 563.25900
• Monoisotopic Mass: 563.25865974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 167.32000
• LogP: 7.25550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives